Cas no 1008020-10-7 (N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide)

• Product name: N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide
• CAS No: 1008020-10-7
• MF: C₁₆H₁₇F₃N₂O₃
• MW: 342.312994718552
• CID: 6216271
• PubChem ID: 6134903

N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide
• AKOS002701678
• 1008020-10-7
• F0626-0024
• N-(3-methoxyphenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide
• (E)-N-(3-methoxyphenyl)-1-(4,4,4-trifluoro-3-oxobut-1-en-1-yl)pyrrolidine-2-carboxamide

• Inchi： 1S/C16H17F3N2O3/c1-24-12-5-2-4-11(10-12)20-15(23)13-6-3-8-21(13)9-7-14(22)16(17,18)19/h2,4-5,7,9-10,13H,3,6,8H2,1H3,(H,20,23)/b9-7+
• InChI Key： YIGKSIGLAZMKCU-VQHVLOKHSA-N
• SMILES： FC(C(/C=C/N1CCCC1C(NC1C=CC=C(C=1)OC)=O)=O)(F)F

Computed Properties

• Exact Mass: 342.11912689g/mol
• Monoisotopic Mass: 342.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide

Comprehensive Analysis of N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide (CAS No. 1008020-10-7)

In the realm of organic chemistry and pharmaceutical research, N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide (CAS No. 1008020-10-7) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to by its CAS number 1008020-10-7, belongs to a class of pyrrolidine carboxamide derivatives, which are increasingly studied for their bioactive properties. Researchers and industry professionals are particularly interested in its trifluoromethyl ketone moiety, a functional group known for enhancing metabolic stability and binding affinity in drug design.

The molecular structure of N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide incorporates a 3-methoxyphenyl group linked to a pyrrolidine-2-carboxamide core, further modified with a 4,4,4-trifluoro-3-oxobut-1-en-1-yl side chain. This combination of electron-rich aromatic systems and fluorinated enone functionalities makes it a compelling candidate for exploring structure-activity relationships (SAR) in medicinal chemistry. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

One of the most searched questions regarding this compound is: "What are the synthetic routes for CAS 1008020-10-7?" The synthesis typically involves multi-step organic reactions, including amide coupling, pyrrolidine functionalization, and trifluoromethylation. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. Another trending topic is its potential role in neurodegenerative disease research, as similar pyrrolidine-based compounds have shown promise in modulating protein aggregation pathways.

From an industrial perspective, N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide is often discussed in the context of high-throughput screening (HTS) libraries. Its drug-like properties, such as moderate lipophilicity and hydrogen-bonding capacity, make it a valuable scaffold for lead optimization. Additionally, the compound’s fluorine atoms contribute to its bioavailability, a hot topic in modern pharmacokinetics research. Users frequently search for "CAS 1008020-10-7 solubility and stability data", underscoring the need for detailed physicochemical characterization.

Environmental and regulatory considerations are also critical. While not classified as hazardous, the compound’s trifluoromethyl group raises questions about environmental persistence, a concern mirrored in searches like "biodegradability of fluorinated pyrrolidine derivatives". Analytical methods such as HPLC-MS and NMR spectroscopy are routinely used to monitor its purity and degradation products, ensuring compliance with green chemistry principles.

In summary, N-(3-methoxyphenyl)-1-[(1E)-4,4,4-trifluoro-3-oxobut-1-en-1-yl]pyrrolidine-2-carboxamide (CAS No. 1008020-10-7) represents a versatile chemical entity with broad implications for drug discovery and material science. Its structural complexity and functional diversity continue to inspire innovative research, addressing both academic inquiries and industrial applications. As interest grows, so does the demand for custom synthesis services and mechanistic studies, positioning this compound at the forefront of cutting-edge chemistry.